Cas no 2034311-87-8 (3-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea)

• Product Name: 3-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea
• CAS No: 2034311-87-8
• MF: C₂₀H₂₂FN₃O₂
• MW: 355.4059882164
• CID: 6587104
• PubChem ID: 119106090
• Update Time: 2025-11-05

3-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea
• 1-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-3-(4-fluorobenzyl)urea
• F6571-0983
• 3-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-1-[(4-fluorophenyl)methyl]urea
• 2034311-87-8
• AKOS026705253

• Inchi： 1S/C20H22FN3O2/c1-24(2)17(19-11-15-5-3-4-6-18(15)26-19)13-23-20(25)22-12-14-7-9-16(21)10-8-14/h3-11,17H,12-13H2,1-2H3,(H2,22,23,25)
• InChI Key： HIIOVRQNKBICCB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCC(C1=CC2C=CC=CC=2O1)N(C)C)=O

Computed Properties

• Exact Mass: 355.16960512g/mol
• Monoisotopic Mass: 355.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea

Introduction to 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea (CAS No. 2034311-87-8)

3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea, with the CAS number 2034311-87-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety, a dimethylamino group, and a fluoro-substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The benzofuran core of 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea is a common scaffold found in various bioactive molecules. Benzofurans are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this moiety in the compound suggests that it may exhibit similar pharmacological effects, making it a promising candidate for drug development.

The dimethylamino group in the structure of 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea is another key feature that influences its chemical and biological properties. Amines, particularly those with alkyl substituents like dimethylamine, are often associated with enhanced solubility and lipophilicity. These properties are crucial for the compound's ability to cross biological membranes and interact with target receptors or enzymes.

The fluoro-substituted phenyl ring in 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea adds another layer of complexity to its structure. Fluorine atoms are known to modulate the electronic properties of molecules, often leading to improved metabolic stability and enhanced binding affinity to biological targets. This substitution can also influence the compound's pharmacokinetic profile, potentially enhancing its therapeutic index.

In recent years, several studies have explored the potential therapeutic applications of compounds with similar structural features to 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that benzofuran derivatives with dimethylamino groups exhibited potent anti-inflammatory activity in vitro and in vivo. The researchers found that these compounds effectively inhibited the production of pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis.

Another study published in the European Journal of Medicinal Chemistry in 2020 investigated the anticancer properties of fluoro-substituted benzofurans. The results showed that these compounds demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers attributed this activity to the compounds' ability to induce apoptosis and inhibit cell proliferation.

The urea linkage in 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea is also noteworthy. Ureas are versatile functional groups that can form hydrogen bonds with biological targets, making them useful in drug design. In particular, ureas have been widely used in the development of inhibitors for various enzymes and receptors. For example, urea-based compounds have shown promise as inhibitors of carbonic anhydrase, an enzyme involved in several physiological processes and diseases.

The combination of these structural elements—benzofuran, dimethylamino group, fluoro-substituted phenyl ring, and urea linkage—makes 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea a highly versatile compound with potential applications in multiple therapeutic areas. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and evaluating its efficacy in preclinical models.

In conclusion, 3-2-(1-Benzofuran-2-yl)-2-(dimethylamino)ethyl-1-(4-fluorophenyl)methylurea (CAS No. 2034311-87-8) is a promising compound with a unique chemical structure that holds significant potential for medicinal applications. Its multifaceted biological activities make it an exciting subject for further investigation and development in the pharmaceutical industry.